Cas no 957103-98-9 (4-(2-Aminophenoxy)phenylboronic Acid)

4-(2-Aminophenoxy)phenylboronic acid is a boronic acid derivative featuring both an amine and a phenylboronic acid moiety, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound's boronic acid group enables participation in Suzuki-Miyaura cross-coupling reactions, facilitating the formation of carbon-carbon bonds. The adjacent amine functionality enhances its utility in chelation and further functionalization. Its structural properties make it valuable in the development of bioactive molecules, sensors, and materials science. The compound is typically characterized by high purity and stability under controlled conditions, ensuring reliable performance in research and industrial processes. Proper handling under inert atmospheres is recommended to preserve reactivity.
4-(2-Aminophenoxy)phenylboronic Acid structure
957103-98-9 structure
Product Name:4-(2-Aminophenoxy)phenylboronic Acid
CAS No:957103-98-9
MF:C12H12BNO3
MW:229.039583206177
CID:3042607
Update Time:2025-06-23

4-(2-Aminophenoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • [4-(2-Aminophenoxy)phenyl]boronic acid
    • Boronic acid, B-[4-(2-aminophenoxy)phenyl]-
    • 4-(2-Aminophenoxy)phenylboronic Acid
    • Inchi: 1S/C12H12BNO3/c14-11-3-1-2-4-12(11)17-10-7-5-9(6-8-10)13(15)16/h1-8,15-16H,14H2
    • InChI Key: FYEZAQBUIMTLIM-UHFFFAOYSA-N
    • SMILES: B(C1=CC=C(OC2=CC=CC=C2N)C=C1)(O)O

Computed Properties

  • Exact Mass: 229.091
  • Monoisotopic Mass: 229.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7A^2

4-(2-Aminophenoxy)phenylboronic Acid Pricemore >>

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